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Compound of Interest

Compound Name: 306-O12B-3

Cat. No.: B11934587 Get Quote

For researchers, scientists, and drug development professionals handling 306-O12B-3, a

comprehensive understanding of safety and handling procedures is paramount. This ionizable

lipidoid, primarily utilized in the formulation of lipid nanoparticles (LNPs) for antisense

oligonucleotide (ASO) delivery, requires careful management to ensure laboratory safety and

experimental integrity.[1]

Personal Protective Equipment (PPE)
When handling 306-O12B-3, the use of appropriate personal protective equipment is

mandatory to prevent exposure. The following table summarizes the required PPE based on

the available safety data.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves Nitrile or other suitable material

Eye and Face Protection Safety glasses or goggles
Must be worn to protect

against splashes

Face shield
Recommended when there is

a significant risk of splashing

Body Protection Laboratory coat
To protect skin and personal

clothing

Respiratory Protection Not typically required

Use in a well-ventilated area. If

dusts or aerosols may be

generated, a respirator may be

necessary.

Data compiled from the Safety Data Sheet for 306-O12B-3.[2]

Handling and Storage
Proper handling and storage are critical to maintain the stability of 306-O12B-3 and to prevent

accidental exposure.

Handling: Ensure adequate ventilation in the handling area. Avoid direct contact with the

substance.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Operational and Disposal Plan
A clear plan for the use and disposal of 306-O12B-3 is essential for operational efficiency and

safety.

The following diagram outlines a typical workflow for handling 306-O12B-3 from receipt to

disposal.
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Caption: A flowchart outlining the key steps for safely handling 306-O12B-3 in a laboratory

setting.

Dispose of 306-O12B-3 and any contaminated materials in accordance with local, state, and

federal regulations. It is crucial to consult your institution's specific waste disposal protocols.

Safety Profile in Preclinical Studies
Studies involving lipid nanoparticles formulated with 306-O12B-3 have shown a favorable

safety profile in mice. When used for ASO delivery, these LNPs demonstrated minimal systemic

immune responses and no signs of liver or kidney toxicity at doses up to 5 mg/kg.[3][4]

Specifically, there were no elevations in hepatic or renal biomarkers and no histopathological

toxicity observed.[1] While this in-vivo data is encouraging, it does not replace the need for

stringent adherence to PPE and handling guidelines when working with the raw chemical

compound in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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